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Compound of Interest

Compound Name: 9-Oxononanoic acid

Cat. No.: B1198783

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of 9-
Oxononanoic acid, a commonly used oxidized fatty acid.

Safety and Hazard Information

There are conflicting classifications regarding the hazards of 9-Oxononanoic acid. While one
safety data sheet (SDS) indicates that the substance is not classified as hazardous under the
Globally Harmonized System (GHS)[1], other sources classify it as harmful if swallowed, a
cause of skin and serious eye irritation, and potentially causing respiratory irritation[2][3].
Therefore, it is imperative to handle 9-Oxononanoic acid with caution, adhering to the more
stringent safety precautions.

Personal Protective Equipment (PPE) to be worn when handling 9-Oxononanoic acid
includes:

o Safety goggles or a face shield
o Chemical-resistant gloves
e Alab coat or apron

Work should be conducted in a well-ventilated area, preferably within a fume hood.
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 9-Oxononanoic acid is provided in
the table below for easy reference.

Property Value Reference
CAS Number 2553-17-5 [1][2]
Molecular Formula CoH1603 [3]
Appearance Solid [2]

Boiling Point 304.8°C at 760 mmHg [2]

Inert atmosphere, store in
Storage Temperature [3]
freezer at -20°C

Purity >98% [4]

Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the safe disposal of 9-Oxononanoic
acid, treating it as a hazardous substance in line with the more cautious safety data sheets.

Neutralization

Due to its acidic nature, 9-Oxononanoic acid should be neutralized before disposal to
minimize its corrosive and irritating properties.

Materials:

9-Oxononanoic acid waste

A suitable base for neutralization (e.g., sodium bicarbonate, sodium hydroxide)

pH indicator strips or a pH meter

A large, appropriate chemical waste container
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Procedure:

o Slowly and carefully add a weak base, such as sodium bicarbonate, to the 9-Oxononanoic
acid waste while stirring continuously. This should be done in a well-ventilated area, such as
a fume hood.

e Monitor the pH of the solution regularly using pH indicator strips or a pH meter.

e Continue adding the base in small increments until the pH of the solution is neutral
(approximately pH 7)[5].

o Be aware that the neutralization reaction may generate heat and/or gas. Proceed with
caution to avoid splashing or overflow.

Collection and Storage of Neutralized Waste

Once neutralized, the waste must be properly contained and labeled.
Procedure:

o Transfer the neutralized solution into a clearly labeled, leak-proof, and corrosion-resistant
waste container[5].

e The label should include the name of the chemical ("Neutralized 9-Oxononanoic Acid
Waste"), the date of neutralization, and any other information required by your institution's
waste management policies.

o Store the container in a designated, cool, dry, and well-ventilated secondary containment
area, away from incompatible materials, while awaiting pickup by a certified chemical waste
disposal service[5].

Final Disposal

The final disposal of the neutralized waste must comply with all local, state, and federal
regulations.

Procedure:
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» Arrange for the collection of the chemical waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

e Do not dispose of 9-Oxononanoic acid, whether neutralized or not, down the drain or in
regular trash unless explicitly permitted by your local regulations and EHS guidelines for
small quantities[1][2].

Spill Management
In the event of a small spill, follow these steps:
e Ensure the area is well-ventilated.

» Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,
vermiculite, or a universal binder.

o Carefully collect the absorbed material into a designated waste container.
o Clean the spill area thoroughly.

» Dispose of the contaminated absorbent material as hazardous waste, following the
procedures outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 9-Oxononanoic acid.
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Caption: Workflow for the safe disposal of 9-Oxononanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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